Cas no 1187244-53-6 (1-chloro-6-phthalazinecarbaldehyde)

• Product Name: 1-chloro-6-phthalazinecarbaldehyde
• CAS No: 1187244-53-6
• MF: C₉H₅ClN₂O
• MW: 192.601800680161
• CID: 1208208
• PubChem ID: 119083177
• Update Time: 2025-04-20

1-chloro-6-phthalazinecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-chloro-6-phthalazinecarbaldehyde
• 1-Chlorophthalazine-6-carbaldehyde
• 1187244-53-6

• Inchi： 1S/C9H5ClN2O/c10-9-8-2-1-6(5-13)3-7(8)4-11-12-9/h1-5H
• InChI Key： WOHCSOJGGCVXEC-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC(C=O)=CC2=CN=N1

Computed Properties

• Exact Mass: 192.0090405g/mol
• Monoisotopic Mass: 192.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.8Ų